Cas no 341008-95-5 (4-Methylpyridine-2-sulfonyl chloride)

• Product Name: 4-Methylpyridine-2-sulfonyl chloride
• CAS No: 341008-95-5
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• MDL: MFCD06739111
• CID: 302171
• PubChem ID: 12295462
• Update Time: 2025-04-19

4-Methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridine-2-sulfonyl chloride
• 2-Pyridinesulfonylchloride, 4-methyl-
• 4-METHYL-PYRIDINE-2-SULFONYL CHLORIDE
• 2-Pyridinesulfonylchloride,4-methyl
• 4-Methyl-2-Pyridinesulfonylchloride
• A822076
• MFCD06739111
• AB28622
• AM803727
• CS-0172112
• 4-methylpyridine-2-sulfonyl chloride;4-METHYL-PYRIDINE-2-SULFONYL CHLORIDE
• 4-methyl-2-pyridinesulfonyl chloride
• 4-Methylpyridine-2-sulfonylchloride
• DTXSID30485442
• AKOS010077825
• AS-30836
• FT-0646134
• EN300-151792
• SCHEMBL1464557
• 341008-95-5

• MDL： MFCD06739111
• Inchi： 1S/C6H6ClNO2S/c1-5-2-3-8-6(4-5)11(7,9)10/h2-4H,1H3
• InChI Key： YIQOZBGOBMKGRZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 190.98100
• Monoisotopic Mass: 190.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.413
• Boiling Point: 314.1°C at 760 mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.544
• PSA: 55.41000
• LogP: 2.39830

4-Methylpyridine-2-sulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines